1-[3-[(Dimethylamino)methyl]-1,2-benzoxazol-5-yl]-3-(3,4,5-trimethoxyphenyl)urea

• IUPAC Name: 1-[3-[(dimethylamino)methyl]-1,2-benzoxazol-5-yl]-3-(3,4,5-trimethoxyphenyl)urea
• InChI: InChI=1S/C20H24N4O5/c1-24(2)11-15-14-8-12(6-7-16(14)29-23-15)21-20(25)22-13-9-17(26-3)19(28-5)18(10-13)27-4/h6-10H,11H2,1-5H3,(H2,21,22,25)
• InChI Key: WZXWRHCNONJMTF-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CC1=NOC2=C1C=C(C=C2)NC(=O)NC3=CC(=C(C(=C3)OC)OC)OC
• Molecular Formula: C20H24N4O5
• Molecular Weight: 400.4 g/mol

Description

1-[3-[(Dimethylamino)methyl]-1,2-benzoxazol-5-yl]-3-(3,4,5-trimethoxyphenyl)urea, also known as DMU-212, is a small molecule drug that has been extensively studied for its potential therapeutic applications. DMU-212 belongs to the class of compounds known as benzoxazole ureas and has been shown to exhibit potent anticancer activity in preclinical studies.

Mechanism of Action

1-[3-[(Dimethylamino)methyl]-1,2-benzoxazol-5-yl]-3-(3,4,5-trimethoxyphenyl)urea exerts its anticancer activity by inhibiting the activity of the enzyme phosphodiesterase 5 (PDE5). PDE5 is involved in the degradation of cyclic guanosine monophosphate (cGMP), which is a second messenger molecule that plays a critical role in regulating various physiological processes, including smooth muscle relaxation, platelet aggregation, and cell proliferation. By inhibiting PDE5, 1-[3-[(Dimethylamino)methyl]-1,2-benzoxazol-5-yl]-3-(3,4,5-trimethoxyphenyl)urea increases the levels of cGMP, which leads to the activation of protein kinase G (PKG) and the subsequent inhibition of cancer cell proliferation and angiogenesis.
Biochemical and Physiological Effects:
1-[3-[(Dimethylamino)methyl]-1,2-benzoxazol-5-yl]-3-(3,4,5-trimethoxyphenyl)urea has been shown to exhibit potent anticancer activity in preclinical studies, particularly against breast cancer, prostate cancer, and melanoma. 1-[3-[(Dimethylamino)methyl]-1,2-benzoxazol-5-yl]-3-(3,4,5-trimethoxyphenyl)urea has also been shown to inhibit angiogenesis, which is the process of the formation of new blood vessels, thereby preventing the growth and spread of tumors. In addition, 1-[3-[(Dimethylamino)methyl]-1,2-benzoxazol-5-yl]-3-(3,4,5-trimethoxyphenyl)urea has been shown to induce apoptosis, which is programmed cell death, in cancer cells.

Advantages and Limitations for Lab Experiments

1-[3-[(Dimethylamino)methyl]-1,2-benzoxazol-5-yl]-3-(3,4,5-trimethoxyphenyl)urea has several advantages for lab experiments. It exhibits potent anticancer activity and has been extensively studied for its potential therapeutic applications. 1-[3-[(Dimethylamino)methyl]-1,2-benzoxazol-5-yl]-3-(3,4,5-trimethoxyphenyl)urea is also relatively easy to synthesize and can be obtained with a high degree of purity. However, 1-[3-[(Dimethylamino)methyl]-1,2-benzoxazol-5-yl]-3-(3,4,5-trimethoxyphenyl)urea has some limitations for lab experiments. It is a small molecule drug, which means that it may have limited bioavailability and may not be suitable for certain types of cancer.

Future Directions

There are several future directions for the study of 1-[3-[(Dimethylamino)methyl]-1,2-benzoxazol-5-yl]-3-(3,4,5-trimethoxyphenyl)urea. One potential direction is to investigate the potential of 1-[3-[(Dimethylamino)methyl]-1,2-benzoxazol-5-yl]-3-(3,4,5-trimethoxyphenyl)urea as a combination therapy with other anticancer drugs. Another potential direction is to study the pharmacokinetics and pharmacodynamics of 1-[3-[(Dimethylamino)methyl]-1,2-benzoxazol-5-yl]-3-(3,4,5-trimethoxyphenyl)urea in animal models and humans. Finally, further studies are needed to determine the safety and efficacy of 1-[3-[(Dimethylamino)methyl]-1,2-benzoxazol-5-yl]-3-(3,4,5-trimethoxyphenyl)urea in clinical trials.

Synthesis Methods

The synthesis of 1-[3-[(Dimethylamino)methyl]-1,2-benzoxazol-5-yl]-3-(3,4,5-trimethoxyphenyl)urea involves the reaction of 3-(3,4,5-trimethoxyphenyl)-1-isocyanato-2-(N,N-dimethylamino)methylbenzene with 2-amino-5-bromo-1,3-benzoxazole in the presence of a base. The reaction yields 1-[3-[(Dimethylamino)methyl]-1,2-benzoxazol-5-yl]-3-(3,4,5-trimethoxyphenyl)urea as a white solid with a purity of over 95%.

Scientific Research Applications

1-[3-[(Dimethylamino)methyl]-1,2-benzoxazol-5-yl]-3-(3,4,5-trimethoxyphenyl)urea has been extensively studied for its potential therapeutic applications. It has been shown to exhibit potent anticancer activity in preclinical studies, particularly against breast cancer, prostate cancer, and melanoma. 1-[3-[(Dimethylamino)methyl]-1,2-benzoxazol-5-yl]-3-(3,4,5-trimethoxyphenyl)urea has also been shown to inhibit angiogenesis, which is the process of the formation of new blood vessels, thereby preventing the growth and spread of tumors.